Cas no 2708283-13-8 (5-Methyl-3-heptyl Alcohol-d18 (mixture of stereoisomers))

• Product Name: 5-Methyl-3-heptyl Alcohol-d18 (mixture of stereoisomers)
• CAS No: 2708283-13-8
• MF: C₈H₁₈O
• MW: 148.338833332062
• CID: 5145933
• PubChem ID: 131708680
• Update Time: 2023-10-11

5-Methyl-3-heptyl Alcohol-d18 (mixture of stereoisomers) Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-3-heptyl Alcohol-d18 (mixture of stereoisomers)
• 2708283-13-8
• 5-Methylheptan-3-ol-d18
• D99534
• 5-METHYL-3-HEPTANOL-D18
• HY-W288788S
• CS-0622712

• Inchi： 1S/C8H18O/c1-4-7(3)6-8(9)5-2/h7-9H,4-6H2,1-3H3/i1D3,2D3,3D3,4D2,5D2,6D2,7D,8D,9D
• InChI Key： SECKOSOTZOBWEI-WMQNGQRQSA-N
• SMILES： O([2H])C([2H])(C([2H])([2H])C([2H])([2H])[2H])C([2H])([2H])C([2H])(C([2H])([2H])[2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 148.248746620g/mol
• Monoisotopic Mass: 148.248746620g/mol
• Isotope Atom Count: 18
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 61.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų